Cas no 5446-97-9 ( )

• Product Name: &nbsp
• CAS No: 5446-97-9
• MF: C₁₉H₁₆O₁₀
• MW: 404.324346542358
• CID: 941440
• PubChem ID: 226359
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[3-methoxy-4-[(2-methoxy-4-oxalophenoxy)methoxy]phenyl]-2-oxoacetic acid
• 2,2'-{methanediylbis[oxy(3-methoxybenzene-4,1-diyl)]}bis(oxoacetic acid)
• AC1L5EPK
• AC1Q5RH0
• AG-K-00797
• AR-1D1065
• bis-(4-hydroxyoxalyl-2-methoxy-phenoxy)-methane
• CTK5A1168
• NSC16739
•  

• Inchi： 1S/C19H16O10/c1-26-14-7-10(16(20)18(22)23)3-5-12(14)28-9-29-13-6-4-11(8-15(13)27-2)17(21)19(24)25/h3-8H,9H2,1-2H3,(H,22,23)(H,24,25)
• InChI Key： SWLZWQUSTKJCBQ-UHFFFAOYSA-N
• SMILES： O(COC1C=CC(C(C(=O)O)=O)=CC=1OC)C1C=CC(C(C(=O)O)=O)=CC=1OC

Computed Properties

• Exact Mass: 404.07428
• Monoisotopic Mass: 404.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.433
• Boiling Point: 627.9°C at 760 mmHg
• Flash Point: 224.3°C
• Refractive Index: 1.593
• PSA: 145.66
• LogP: 1.65370